2-Bromo-4-cyclopropoxy-5-fluoropyridine

• Molecular Formula: C8H7BrFNO
• Molecular Weight: 232.05 g/mol
• IUPAC Name: 2-bromo-4-cyclopropyloxy-5-fluoropyridine
• InChI: InChI=1S/C8H7BrFNO/c9-8-3-7(6(10)4-11-8)12-5-1-2-5/h3-5H,1-2H2
• InChI Key: DXLYVLYCLPHLBG-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC(=NC=C2F)Br

Description

2-Bromo-4-cyclopropoxy-5-fluoropyridine is a halogenated pyridine derivative featuring bromine (Br) at position 2, fluorine (F) at position 5, and a cyclopropoxy group (C₃H₅O) at position 4. This compound is structurally tailored for applications in pharmaceutical synthesis, particularly as an intermediate in cross-coupling reactions or as a scaffold for drug candidates. The bromine atom serves as a reactive site for metal-catalyzed substitutions (e.g., Suzuki-Miyaura couplings), while the fluorine enhances metabolic stability and binding affinity in bioactive molecules . The cyclopropoxy group introduces steric bulk and lipophilicity, which may influence solubility and pharmacokinetic properties.

Preparation Methods

The synthesis of 2-Bromo-4-cyclopropoxy-5-fluoropyridine typically involves the following steps:

Starting Materials: The synthesis begins with the appropriate pyridine derivative.

Cyclopropoxylation: The cyclopropoxy group is introduced via a nucleophilic substitution reaction.

Fluorination: The fluorine atom is incorporated using a fluorinating agent such as diethylaminosulfur trifluoride (DAST) or similar reagents.

Industrial production methods may involve optimization of these steps to increase yield and purity, often using catalysts and controlled reaction conditions to ensure consistency and scalability.

Chemical Reactions Analysis

2-Bromo-4-cyclopropoxy-5-fluoropyridine undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be replaced by other nucleophiles in substitution reactions, often using palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura coupling.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, although specific conditions and reagents depend on the desired transformation.

Cyclization: The cyclopropoxy group can participate in cyclization reactions, forming more complex ring structures.

Common reagents used in these reactions include palladium catalysts, boronic acids, and various oxidizing and reducing agents. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

2-Bromo-4-cyclopropoxy-5-fluoropyridine has several applications in scientific research:

Medicinal Chemistry: It is used as an intermediate in the synthesis of pharmaceutical compounds, particularly those targeting neurological and inflammatory conditions.

Organic Synthesis: The compound serves as a building block in the synthesis of more complex organic molecules, including heterocycles and natural product analogs.

Material Science: It is used in the development of advanced materials, including polymers and liquid crystals.

Mechanism of Action

The mechanism of action of 2-Bromo-4-cyclopropoxy-5-fluoropyridine involves its interaction with specific molecular targets, often through binding to active sites or receptors. The exact pathways depend on the context of its use, such as in medicinal chemistry where it may inhibit or activate specific enzymes or receptors .

Comparison with Similar Compounds

Structural and Functional Analysis

The table below compares 2-bromo-4-cyclopropoxy-5-fluoropyridine with key analogs from literature:

Compound Name	Substituents (Position)	Molecular Weight (g/mol)	Key Properties/Applications	Evidence Source
2-Bromo-4-cyclopropoxy-5-fluoropyridine	Br (2), cyclopropoxy (4), F (5)	~232 (estimated)	High lipophilicity; potential Suzuki coupling intermediate	Inferred
2-Bromo-4-chloro-5-fluoropyridine	Br (2), Cl (4), F (5)	210.43	Nucleophilic substitution reactions; pharmaceutical intermediate
2-Bromo-5-fluoropyridine-4-boronic acid	Br (2), B(OH)₂ (4), F (5)	234.83	Suzuki-Miyaura cross-coupling partner
4-Bromo-5-chloro-2-fluoropyridine	Br (4), Cl (5), F (2)	210.43	Similarity score: 0.80; halogen versatility in synthesis
2-Bromo-5-(piperidin-4-yl)pyridine	Br (2), piperidinyl (5)	257.15	Basic nitrogen enhances binding in drug discovery

Key Differences

Substituent Effects :

• Cyclopropoxy vs. Chlorine : Replacing Cl (electron-withdrawing) with cyclopropoxy (electron-donating via oxygen) alters electronic density on the pyridine ring. This may reduce reactivity in SNAr reactions but enhance stability in acidic conditions .
• Boronic Acid vs. Cyclopropoxy : The boronic acid group () enables cross-coupling reactions, whereas cyclopropoxy may hinder such reactivity due to steric hindrance .

Molecular Properties: The cyclopropoxy group increases molecular weight (~232 vs.

Synthetic Utility :

• Halogenated analogs (e.g., 2-bromo-4-chloro-5-fluoropyridine) are preferred for sequential functionalization via halogen exchange .
• Piperidine-substituted derivatives () are prioritized in kinase inhibitor synthesis due to nitrogen’s hydrogen-bonding capability .

Notes

• Reactivity Considerations : Cyclopropoxy’s ring strain may lead to unique reactivity under thermal or acidic conditions, such as ring-opening reactions, which are absent in chloro or boronic acid analogs.
• Pharmaceutical Relevance : The combination of Br (for coupling), F (for metabolic stability), and cyclopropoxy (for lipophilicity) positions this compound as a versatile intermediate in CNS drug development.
• Data Limitations : Direct experimental data on 2-bromo-4-cyclopropoxy-5-fluoropyridine are sparse; inferences are drawn from structural analogs .